Cas no 1614253-96-1 (4,9-Dibromo-2,7-bis(2-butyloctyl)benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone)

• Product Name: 4,9-Dibromo-2,7-bis(2-butyloctyl)benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone
• CAS No: 1614253-96-1
• MF: C₃₈H₅₂Br₂N₂O₄
• MW: 760.638
• CID: 3037057
• PubChem ID: 122396909
• Update Time: 2025-06-08

4,9-Dibromo-2,7-bis(2-butyloctyl)benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone Chemical and Physical Properties

Names and Identifiers

• 4,9-Dibromo-2,7-bis(2-butyloctyl)benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone
• F77708
• 4,9-Dibromo-2,7-bis(2-butyloctyl)benzo[lmn][3,8]
• CS-0433832
• 1614253-96-1
• Benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetrone,4,9-dibromo-2,7-bis(2-butyloctyl)-
• 2,9-dibromo-6,13-bis(2-butyloctyl)-6,13-diazatetracyclo[6.6.2.0?,(1)?.0(1)(1),(1)?]hexadeca-1,3,8(16),9,11(15)-pentaene-5,7,12,14-tetrone
• NDI48-2Br

• Inchi： InChI=1S/C38H52Br2N2O4/c1-5-9-13-15-19-25(17-11-7-3)23-41-35(43)27-21-30(40)34-32-28(22-29(39)33(31(27)32)37(41)45)36(44)42(38(34)46)24-26(18-12-8-4)20-16-14-10-6-2/h21-22,25-26H,5-20,23-24H2,1-4H3
• InChI Key： NGMRSRDSJKPEIM-UHFFFAOYSA-N
• SMILES： CCCCCCC(CCCC)CN1C(=O)C2=CC(=C3C4=C2C(=C(C=C4C(=O)N(C3=O)CC(CCCC)CCCCCC)Br)C1=O)Br

Computed Properties

• Exact Mass: 760.22733g/mol
• Monoisotopic Mass: 758.22938g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 46
• Rotatable Bond Count: 20
• Complexity: 958
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 13.1
• Topological Polar Surface Area: 74.8Ų

Additional information on 4,9-Dibromo-2,7-bis(2-butyloctyl)benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone

Introduction to 4,9-Dibromo-2,7-bis(2-butyloctyl)benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone (CAS No. 1614253-96-1)

4,9-Dibromo-2,7-bis(2-butyloctyl)benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone is a complex organic compound that has garnered significant attention in the field of advanced materials and pharmaceutical chemistry due to its unique structural and electronic properties. This compound belongs to the class of polycyclic aromatic hydrocarbons (PAHs) with extended π-conjugation systems, which are widely studied for their potential applications in organic electronics, photovoltaics, and medicinal chemistry. The presence of bromine substituents and bulky alkyl chains in its molecular structure imparts distinct characteristics that make it a subject of intense research interest.

The CAS No. 1614253-96-1 uniquely identifies this compound in scientific literature and databases. Its molecular formula can be represented as C₆₇H₁₀₇Br₂NO₄, reflecting a highly substituted benzo[lnm][3,8]phenanthroline core. The benzo[lmn][3,8]phenanthroline scaffold is a fused tricyclic system that exhibits remarkable stability and tunable electronic properties due to its extended aromaticity. The introduction of bromine atoms at the 4 and 9 positions enhances the compound's reactivity and compatibility with various synthetic methodologies.

The alkyl chains at the 2 and 7 positions contribute to the compound's solubility in non-polar solvents and its ability to form stable self-assembled structures. These bulky groups also influence the electronic properties of the molecule by altering the packing efficiency and intermolecular interactions. The tetraone functional groups at the 1,3,6,8 positions further enhance the compound's versatility by introducing additional sites for chemical modification and interaction with biological targets.

Recent research has highlighted the potential of this compound as a photocatalyst in organic synthesis. Its extended π-conjugation system allows it to absorb a broad spectrum of light, making it an efficient sensitizer for photocatalytic reactions. Studies have demonstrated its ability to facilitate various transformations under mild conditions, including C-H activation and oxidation reactions. The presence of bromine atoms also enables electrophilic aromatic substitution reactions, providing a versatile platform for further functionalization.

In addition to its synthetic utility, 4,9-Dibromo-2,7-bis(2-butyloctyl)benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone has shown promise as a material for organic electronics. Its high thermal stability and tunable bandgap make it an attractive candidate for use in organic light-emitting diodes (OLEDs), organic photovoltaics (OPVs), and field-effect transistors (OFETs). The bulky alkyl chains improve the film-forming properties of the compound, leading to better device performance and reliability.

Exploring its pharmacological potential, researchers have investigated the interactions of this compound with various biological targets. The benzo[lnm][3,8]phenanthroline core is known to exhibit binding affinity with certain enzymes and receptors due to its rigid aromatic structure. The bromine substituents can serve as handles for further derivatization to enhance bioactivity. Preliminary studies suggest that derivatives of this compound may exhibit anti-inflammatory and antioxidant properties by modulating key signaling pathways.

The synthesis of 4,9-Dibromo-2,7-bis(2-butyloctyl)benzo[lmn][3,8]phenanthroline-1,3,6,8(2H,7H)-tetraone involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Key steps include bromination of the benzo[lnm][3,8]phenanthroline core followed by selective alkylation at the 2 and 7 positions using long-chain alkyl halides. Advanced spectroscopic techniques such as NMR spectroscopy (¹H and ¹³C), mass spectrometry (LC-MS), and X-ray crystallography are employed to confirm the structural integrity of the final product.

The compound's spectroscopic properties are another area of active investigation. Its UV-Vis absorption spectrum exhibits strong peaks corresponding to π→π* transitions in the extended aromatic system. Fluorescence studies have revealed that the introduction of bulky alkyl chains quenches fluorescence emission due to increased solvent viscosity effects. However，the bromine substituents can be used to tune fluorescence lifetimes by forming excited-state complexes with acceptor molecules.

In conclusion,4 ,9 -Dibromo -2 ,7 -bis ( 2 -but yloctyl ) ben z o [ lmn ] [ 3 ,8 ] ph en anth ro line -1 ,3 ,6 ,8 ( 2 H ,7 H ) - tet ra one represents a fascinating molecule with diverse applications spanning from advanced materials to pharmaceuticals . Its unique structural features make it a valuable building block for designing novel functional materials and bioactive compounds . Continued research into its synthesis , characterization ,and applications will undoubtedly uncover new possibilities in these fields .